Cas no 4873-56-7 (Isobutyl p-toluenesulfonate)

Isobutyl p-toluenesulfonate structure
Isobutyl p-toluenesulfonate structure
Product Name:Isobutyl p-toluenesulfonate
CAS No:4873-56-7
MF:C11H16O3S
MW:228.307942390442
MDL:MFCD00026478
CID:85172
PubChem ID:310590
Update Time:2025-04-18

Isobutyl p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Isobutyl p-toluenesulfonate
    • 2-methylpropyl 4-methylbenzenesulfonate
    • 4-methyl-benzenesulfonic acid,2-methylpropyl ester
    • isobutyl tosylate
    • Isopropyl 4-toluene sulphonate
    • p-toluenesulfonic acid isobutyl ester
    • toluene-4-sulfonic acid isobutyl ester
    • Toluol-4-sulfonsaeure-isobutylester
    • DTXSID20964110
    • Isobutyl 4-methylbenzenesulfonate
    • AC-15675
    • CS60887388
    • NSC 214493
    • Benzenesulfonic acid, 4-methyl-, 2-methylpropyl ester
    • isopropylmethyl tosylate
    • NSC-214493
    • A827596
    • SCHEMBL777474
    • NSC214493
    • 4-methylbenzenesulfonic acid 2-methylpropyl ester
    • AKOS015962040
    • Q27275737
    • CCRIS 9147
    • Isobutyl4-methylbenzenesulfonate
    • UNII-CS60887388
    • 2-methylpropyl 4-methylbenzene-1-sulfonate
    • FT-0635467
    • 4873-56-7
    • p-Toluenesulfonic acid, isobutyl ester
    • Isobutylp-toluenesulfonate
    • EN300-7332448
    • G83723
    • DB-051577
    • p-Toluenesulfonic acid isobutyl ester; 2-methylpropyl 4-methylbenzene-1-sulfonate
    • MDL: MFCD00026478
    • Inchi: 1S/C11H16O3S/c1-9(2)8-14-15(12,13)11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3
    • InChI Key: QIMRPGAQCKHRKB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)C

Computed Properties

  • Exact Mass: 228.08200
  • Monoisotopic Mass: 228.08201554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Color/Form: liquid
  • Refractive Index: 1.5025
  • PSA: 51.75000
  • LogP: 3.43710
  • Solubility: Uncertain

Isobutyl p-toluenesulfonate Security Information

  • Hazardous Material transportation number:UN 2811
  • Hazard Category Code: 36/37/38-45
  • Safety Instruction: S26-S36-S37-S39
  • Risk Phrases:R36/37/38; R45

Isobutyl p-toluenesulfonate Pricemore >>

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